Cas no 881934-10-7 (3-benzenesulfonamido-N-phenylpropanamide)

• Product Name: 3-benzenesulfonamido-N-phenylpropanamide
• CAS No: 881934-10-7
• MF: C₁₅H₁₆N₂O₃S
• MW: 304.364142417908
• CID: 5449321
• Update Time: 2025-05-19

3-benzenesulfonamido-N-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonamido)-N-phenylpropanamide
• Propanamide, N-phenyl-3-[(phenylsulfonyl)amino]-
• 3-benzenesulfonamido-N-phenylpropanamide

• Inchi： 1S/C15H16N2O3S/c18-15(17-13-7-3-1-4-8-13)11-12-16-21(19,20)14-9-5-2-6-10-14/h1-10,16H,11-12H2,(H,17,18)
• InChI Key： GGPMRNBVBXKAHV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CCNS(C1=CC=CC=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-benzenesulfonamido-N-phenylpropanamide

3-Benzenesulfonamido-N-phenylpropanamide (CAS No. 881934-10-7)

3-Benzenesulfonamido-N-phenylpropanamide, also known by its CAS number 881934-10-7, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has been the subject of extensive research due to its potential in drug discovery, polymer chemistry, and advanced materials development. The molecule consists of a propanamide backbone with a benzenesulfonamido group at the third position and a phenyl substituent on the nitrogen atom, making it a highly functionalized compound with diverse reactivity and properties.

The synthesis of 3-benzenesulfonamido-N-phenylpropanamide typically involves multi-step organic reactions, including nucleophilic substitutions, amide formations, and sulfonation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. Researchers have also explored the use of microwave-assisted synthesis and continuous-flow reactors to optimize the preparation of this compound, ensuring scalability for industrial applications.

In terms of chemical properties, 3-benzenesulfonamido-N-phenylpropanamide exhibits excellent thermal stability and solubility in polar solvents, making it suitable for applications requiring high-performance materials. Its amide functionality contributes to hydrogen bonding capabilities, which are crucial for its role in drug delivery systems and as a building block in polymer chemistry. Additionally, the sulfonamido group imparts strong electron-withdrawing effects, enhancing the compound's reactivity in various chemical transformations.

Recent studies have highlighted the potential of 3-benzenesulfonamido-N-phenylpropanamide as a precursor for advanced polymers and coatings. Its ability to form robust cross-linked networks has led to its use in developing high-performance adhesives and protective coatings with exceptional mechanical properties. Furthermore, this compound has shown promise in the field of drug delivery, where its biocompatibility and controlled release properties make it an ideal candidate for targeted drug delivery systems.

The biological activity of 3-benzenesulfonamido-N-phenylpropanamide has also been explored in recent research. Studies indicate that this compound exhibits moderate anti-inflammatory and antioxidant properties, suggesting its potential as a lead molecule in pharmaceutical development. Researchers are currently investigating its efficacy against various disease models, including inflammatory disorders and neurodegenerative diseases.

In conclusion, 3-benzenesulfonamido-N-phenylpropanamide (CAS No. 881934-10-7) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for future innovations in chemistry and materials science.